Cas no 5339-59-3 (N,N-Dibutylbenzenesulfonamide)

• Product Name: N,N-Dibutylbenzenesulfonamide
• CAS No: 5339-59-3
• MF: C₁₄H₂₃NO₂S
• MW: 269.402922868729
• MDL: MFCD00151808
• CID: 85297
• PubChem ID: 220596
• Update Time: 2025-09-20

N,N-Dibutylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dibutylbenzenesulphonamide
• N,N-Dibutylbenzenesulfonamide
• dibutyl(phenylsulfonyl)amine
• N,N-Bu2-Benzolsulfonamid
• N,N-dibutyl-benzenesulfonamide
• N,N-Dibutyl-benzolsulfonamid
• AKOS003836266
• YKXINVWHNNYQMA-UHFFFAOYSA-N
• 5339-59-3
• CS-0187738
• SCHEMBL2057475
• NSC-3537
• BS-49167
• NSC3537
• SY317370
• MFCD00151808
• ?N,N-DIBUTYLBENZENESULFONAMIDE
• FT-0629449
• D97465
• DTXSID30277687
• Benzenesulfonamide, N,N-dibutyl-

• MDL： MFCD00151808
• Inchi： 1S/C14H23NO2S/c1-3-5-12-15(13-6-4-2)18(16,17)14-10-8-7-9-11-14/h7-11H,3-6,12-13H2,1-2H3
• InChI Key： YKXINVWHNNYQMA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(CCCC)CCCC)(=O)=O
• BRN： 2852807

Computed Properties

• Exact Mass: 269.14500
• Monoisotopic Mass: 269.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.06
• Boiling Point: 211-212°C 17mm
• Flash Point: 211-212°C/17mm
• Refractive Index: 1.5090
• PSA: 45.76000
• LogP: 4.35830
• Solubility: Not determined

N,N-Dibutylbenzenesulfonamide Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides